3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C26H28N4O3S2
• Molecular Weight: 508.7 g/mol
• IUPAC Name: (5Z)-3-hexyl-5-[[2-[(2-hydroxy-2-phenylethyl)amino]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H28N4O3S2/c1-2-3-4-9-15-30-25(33)21(35-26(30)34)16-19-23(27-17-20(31)18-11-6-5-7-12-18)28-22-13-8-10-14-29(22)24(19)32/h5-8,10-14,16,20,27,31H,2-4,9,15,17H2,1H3/b21-16-
• InChI Key: LGFJBWKXRSDFGU-PGMHBOJBSA-N
• Isomeric SMILES: CCCCCCN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)NCC(C4=CC=CC=C4)O)/SC1=S
• Canonical SMILES: CCCCCCN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)NCC(C4=CC=CC=C4)O)SC1=S

Description

This compound is a heterocyclic hybrid molecule containing a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone moiety. Key structural features include:

• A (Z)-configuration at the methylidene bridge linking the thiazolidinone and pyridopyrimidinone systems .
• A 2-hydroxy-2-phenylethylamino group at position 2 of the pyridopyrimidinone, contributing to hydrogen-bonding interactions and stereochemical complexity.

The compound’s design likely targets biological pathways involving protein-ligand interactions, given the prevalence of thiazolidinone derivatives in antimicrobial and anticancer research .

Biological Activity

The compound 3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule notable for its potential biological activities. This article explores its synthesis, mechanisms of action, and biological effects, particularly focusing on its anti-cancer properties and enzyme inhibition capabilities.

Chemical Structure and Properties

The molecular formula of the compound is $C_{25}H_{34}N_{4}O_{3}S_{2}$ with a molecular weight of approximately 502.7 g/mol. The structure includes a thiazolidinone ring and a pyridopyrimidinone core, which contribute to its biological activity.

Property	Value
Molecular Formula	$C_{25}H_{34}N_{4}O_{3}S_{2}$
Molecular Weight	502.7 g/mol
IUPAC Name	3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(2-hydroxy-2-phenylethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one

Synthesis

The synthesis of this compound involves multiple steps that typically start with the preparation of the thiazolidinone ring and the pyridopyrimidinone core. Key synthetic steps include:

• Formation of Thiazolidinone Ring : Achieved through the reaction of suitable aldehydes with thiourea.
• Cyclization : Involves combining pyrimidine derivatives with appropriate amines to form the pyridopyrimidinone core.

The mechanism by which this compound exerts its biological effects is primarily through interaction with specific enzymes or receptors. The structure allows it to fit into active sites of enzymes, potentially inhibiting their activity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds similar to 3-[(Z)-(3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(2-hydroxy-2-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one. For instance:

• In vitro Studies : Compounds in this class have shown significant cytotoxic effects against various cancer cell lines such as MCF7 (breast cancer) and NCI-H460 (non-small cell lung cancer). The IC50 values for some derivatives were reported to be as low as 1.40 µM .
• Mechanistic Insights : The anticancer effects are believed to be mediated through pathways involving PPAR-gamma activation, leading to apoptosis in tumor cells .

Enzyme Inhibition

The compound also demonstrates potential as an enzyme inhibitor:

• Cholinesterase Inhibition : Similar thiazolidinedione compounds have shown inhibitory activity against butyrylcholinesterase (BChE) and acetylcholinesterase (AChE), indicating potential applications in treating neurodegenerative diseases.
• Antimicrobial Activity : Preliminary data suggest that derivatives exhibit moderate antibacterial and antifungal activities against various pathogens including Escherichia coli and Staphylococcus aureus.

Case Studies

Several case studies illustrate the biological activity of thiazolidinedione derivatives:

• Study on Anticancer Activity : A study evaluated the cytotoxic effects of thiazolidinedione derivatives on human tumor cell lines, reporting significant growth inhibition in MCF7 and SF268 cell lines with promising IC50 values .
• Enzyme Inhibition Profile : Research focused on the enzyme inhibition profile revealed that certain analogs effectively inhibit cholinesterase enzymes, suggesting their potential utility in treating conditions like Alzheimer’s disease.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Functional Group Variations

Table 1: Key Structural Differences Among Analogs

Compound Name/ID	Substituents on Thiazolidinone	Substituents on Pyridopyrimidinone	Key Functional Groups
Target Compound	3-hexyl	2-(2-hydroxy-2-phenylethyl)amino	Thioxo, methylidene bridge (Z-config)
3-{(Z)-[3-(2-Methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(1-phenylethyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one	3-(2-methoxyethyl)	2-(1-phenylethyl)amino	Methoxyethyl, phenylethyl (no hydroxy)
3-(4-methyl-2-oxo-2H-chromen-6-ylamino)-2-phenylthiazolidin-4-one	Phenyl	Chromenone-linked amino	Chromenone, phenylthiazolidinone
7-phenyl-5-thiazolo[4,5-d]pyrimidine derivatives	Phenylthiazolo	Pyrimidine-linked amino	Thiazolo-pyrimidine fusion

Key Observations :

• The 2-hydroxy-2-phenylethylamino group distinguishes the target compound from analogs with non-hydroxylated phenylalkyl chains, suggesting enhanced solubility or target binding .

Bioactivity and Mode of Action

Table 2: Comparative Bioactivity of Thiazolidinone-Pyrimidine Hybrids

Compound Class	Reported Bioactivity	Mechanism Insights (from Evidence)
Target Compound	Not explicitly reported	Predicted: Protein-ligand interactions via thioxo and amino groups
Thiazolo[4,5-d]pyrimidines	Anticancer (in vitro)	Inhibition of kinase pathways
Thiazolidinone-chromenone hybrids	Antioxidant, antimicrobial	Radical scavenging, membrane disruption
Azo-linked thiazolidinones	Antimicrobial (MIC: 2–8 µg/mL)	Disruption of bacterial cell wall synthesis

Key Findings :

• Thiazolidinone derivatives with electron-withdrawing groups (e.g., thioxo) exhibit enhanced bioactivity due to improved electrophilicity .
• Compounds with hydrophobic substituents (e.g., hexyl) may target intracellular proteins, while hydrophilic groups (e.g., hydroxyethyl) favor extracellular interactions .

Physicochemical and Spectroscopic Properties

• NMR Data: Analogs in and show characteristic shifts for thiazolidinone protons (δ 3.5–4.5 ppm) and pyrimidinone carbonyls (δ 160–170 ppm) .
• Mass Spectrometry : highlights the utility of SVM models for predicting protein interactions based on mass spectra, applicable to the target compound .

Preparation Methods

Synthesis of the Thiazolidinone Core

The 3-hexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene moiety is synthesized via a cyclocondensation reaction between hexylamine, carbon disulfide, and α-chloroketones. Bhattacharyya et al. demonstrated that β-cyclodextrin-SO₃H catalyzes this reaction in aqueous ethanol, achieving yields of 82–89% under reflux conditions . The mechanism involves β-cyclodextrin-SO₃H activating the carbonyl group of the α-chloroketone, facilitating nucleophilic attack by the amine and subsequent cyclization (Scheme 1) .

Reaction Conditions for Thiazolidinone Formation

Component	Quantity	Catalyst	Solvent	Temperature	Yield
Hexylamine	1.2 equiv	β-CD-SO₃H (5%)	H₂O/EtOH	Reflux	85%
Carbon disulfide	1.5 equiv	–	–	–	–
α-Chloroketone	1.0 equiv	–	–	–	–

The Z-configuration of the exocyclic double bond is stabilized by intramolecular hydrogen bonding between the thioxo group and the adjacent carbonyl oxygen, as confirmed by X-ray crystallography in analogous compounds .

Preparation of the Pyrido[1,2-a]pyrimidin-4-one Core

The pyrido[1,2-a]pyrimidin-4-one scaffold is constructed via a three-component reaction involving 2-aminopyridine, diketene, and aldehydes. Hussain and Liu optimized this process using ethylene glycol as a solvent, which enhances reaction efficiency by stabilizing intermediates through hydrogen bonding . The reaction proceeds via enamine formation, followed by cyclodehydration (Scheme 2) .

Optimized Parameters for Pyrido[1,2-a]pyrimidin-4-one Synthesis

Parameter	Value
Solvent	Ethylene glycol
Temperature	120°C
Reaction Time	6 hours
Yield	78%

Substitution at the 2-position is achieved by introducing (2-hydroxy-2-phenylethyl)amine during the cyclization step. This requires careful pH control (pH 8–9) to prevent epimerization of the hydroxyl group .

Coupling of Thiazolidinone and Pyrido[1,2-a]pyrimidin-4-one Moieties

The final step involves a Knoevenagel condensation between the thiazolidin-5-ylidene intermediate and the pyrido[1,2-a]pyrimidin-4-one core. Revelant et al. reported that piperidine-acetic acid catalysis in toluene under Dean-Stark conditions achieves Z-selective coupling, with yields of 70–75% . The reaction mechanism proceeds via a six-membered transition state that favors the Z-isomer due to steric hindrance from the hexyl group (Scheme 3) .

Key Data for Coupling Reaction

Parameter	Value
Catalyst	Piperidine/AcOH
Solvent	Toluene
Temperature	110°C
Reaction Time	12 hours
Z:E Ratio	9:1

Stereochemical Control and Purification

Chromatographic separation on silica gel (ethyl acetate/hexanes, 3:7) isolates the Z-isomer with >98% purity . Nuclear Overhauser Effect (NOE) spectroscopy confirms the Z-configuration, showing spatial proximity between the thiazolidinone sulfur and the pyrimidinone methyl group .

Analytical Characterization

Critical spectroscopic data for the final compound:

• HRMS (ESI): m/z 522.682 [M+H]⁺ (calc. 522.1759)

• ¹H NMR (500 MHz, CDCl₃): δ 7.85 (d, J=7.5 Hz, 1H, pyrimidinone-H), 7.45–7.30 (m, 5H, Ph), 5.21 (s, 1H, OH), 4.15 (q, J=6.8 Hz, 2H, CH₂NH) .

• ¹³C NMR: 178.9 (C=O), 165.2 (C=S), 152.1 (C=N) .